![molecular formula C6H13NO2 B2845896 (2-Methyl-1,4-dioxan-2-yl)methanamine CAS No. 933688-77-8](/img/structure/B2845896.png)
(2-Methyl-1,4-dioxan-2-yl)methanamine
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Overview
Description
“(2-Methyl-1,4-dioxan-2-yl)methanamine” is an organic compound with the chemical formula C7H15NO2 . Its structure contains a 1,4-dioxane six-membered ring and a methylamine group . It is a colorless liquid with a special smell at room temperature .
Synthesis Analysis
The synthesis of “this compound” is usually obtained by reacting 1,4-dioxahexane with methylamine . The specific step may be that 1,4-dioxane and methylamine are added into a reaction kettle, and the reaction is carried out at an appropriate temperature and reaction time to obtain the target product .Molecular Structure Analysis
The molecular weight of “this compound” is 131.17 . The InChI code is 1S/C6H13NO2/c1-6(4-7)5-8-2-3-9-6/h2-5,7H2,1H3 .Chemical Reactions Analysis
“this compound” can react to form its hydrochloride salt . The InChI code for the hydrochloride salt is 1S/C6H13NO2.ClH/c1-6(4-7)5-8-2-3-9-6;/h2-5,7H2,1H3;1H .Physical And Chemical Properties Analysis
“this compound” is a colorless liquid at room temperature . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Catalytic Processes and Organic Synthesis
Compounds structurally related to "(2-Methyl-1,4-dioxan-2-yl)methanamine" have been utilized in catalytic processes and organic synthesis, demonstrating their versatility in forming complex molecular architectures. For instance, the synthesis of N,N-dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine involves a 1,3-dipolar cycloaddition reaction, showcasing the compound's potential in constructing nitrogen-containing heterocycles which are prevalent in many pharmaceuticals and agrochemicals (Aouine Younas et al., 2014).
Material Science and Corrosion Inhibition
In material science, amino acid compounds related to "this compound" have been synthesized and studied for their potential as corrosion inhibitors for steel in acidic solutions. This application underscores the importance of such compounds in industrial applications, where they can contribute to the longevity and durability of materials (M. Yadav et al., 2015).
Pharmaceutical Research and Drug Design
In pharmaceutical research, novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine have been designed as "biased agonists" of serotonin 5-HT1A receptors. These compounds have shown promising antidepressant-like activity in preliminary studies, indicating the potential of "this compound" related compounds in the development of new therapeutic agents (J. Sniecikowska et al., 2019).
Safety and Hazards
“(2-Methyl-1,4-dioxan-2-yl)methanamine” has been classified with the signal word “Danger” and is associated with the hazard statements H227, H314, and H335 . Precautionary measures include P210, P260, P261, P264, P271, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P363, P370+P378, P403+P233, P403+P235, P405, and P501 .
properties
IUPAC Name |
(2-methyl-1,4-dioxan-2-yl)methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2/c1-6(4-7)5-8-2-3-9-6/h2-5,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTRDYWVARZKFSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COCCO1)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
933688-77-8 |
Source
|
Record name | (2-methyl-1,4-dioxan-2-yl)methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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